Cas no 401792-77-6 (5-Methyl-1-oxy-pyridine-2-carboxylic acid methyl ester)

• Product Name: 5-Methyl-1-oxy-pyridine-2-carboxylic acid methyl ester
• CAS No: 401792-77-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 925430
• PubChem ID: 11423800
• Update Time: 2025-04-19

5-Methyl-1-oxy-pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid,5-methyl-,methylester,1-oxide(9CI)
• methyl 5-methyl-2-pyridinecarboxylate N-oxide
• 2-(methoxycarbonyl)-5-methylpyridine 1-oxide
• 2-Pyridinecarboxylic acid, 5-methyl-, methyl ester, 1-oxide
• AG-F-42217
• AGN-PC-008TPG
• CTK1D0017
• methyl 5-methylpyridine-2-carboxylate 1-oxide
• SureCN2255243
• SY348953
• methyl 5-methyl-1-oxidopyridin-1-ium-2-carboxylate
• DB-326617
• 2-(methoxycarbonyl)-5-methylpyridine1-oxide
• 401792-77-6
• G11496
• SPFVTFLCOJWOKZ-UHFFFAOYSA-N
• 2-(METHOXYCARBONYL)-5-METHYLPYRIDIN-1-IUM-1-OLATE
• A1-32570
• DTXSID50465367
• SCHEMBL2255243
• 5-Methyl-1-oxy-pyridine-2-carboxylic acid methyl ester

• Inchi： 1S/C8H9NO3/c1-6-3-4-7(8(10)12-2)9(11)5-6/h3-5H,1-2H3
• InChI Key： SPFVTFLCOJWOKZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C[N+]=1[O-])=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids